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Compound of Interest

Compound Name: Rev 5975

Cat. No.: B1680561

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to measuring the Angiotensin-
Converting Enzyme (ACE) inhibitory activity of Rev 5975 (also known as CV-5975). This
document includes detailed protocols for in vitro assays, quantitative data for the compound,
and visual representations of the relevant biological pathway and experimental workflow.

Introduction to Rev 5975

Rev 5975, with the chemical name (R)-3-[(S)-1-Carboxy-5-(4-piperidyl)pentyl]amino-4-oxo-
2,3,4,5-tetrahydro-1,5-benzothiazepine-5-acetic acid, is a potent, non-sulfhydryl inhibitor of
Angiotensin-Converting Enzyme (ACE). ACE is a key zinc metalloproteinase in the Renin-
Angiotensin-Aldosterone System (RAAS), responsible for the conversion of angiotensin | to the
potent vasoconstrictor angiotensin Il and the degradation of the vasodilator bradykinin. By
inhibiting ACE, Rev 5975 effectively reduces blood pressure, making it a compound of
significant interest in cardiovascular research and drug development.

Quantitative Analysis of Rev 5975 ACE Inhibition

The inhibitory potency of Rev 5975 against rabbit lung ACE has been determined through in
vitro assays. The following table summarizes the key quantitative metrics, providing a direct
comparison with the well-established ACE inhibitor, enalaprilat.
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Overall Inhibition

Compound IC50 (M) Ki (M) .
Constant (Ki*) (M)
Rev 5975 (CV-5975) 3.1x107°[1] 2.6 x 1079[1] 4.4 x 10712[1]
. Comparable to Rev Comparable to Rev
Enalaprilat 2.0 x 10711[1]
5975 5975

Note: The IC50 value represents the concentration of the inhibitor required to reduce ACE
activity by 50%. The Ki value is the inhibition constant, a measure of the inhibitor's binding
affinity. The overall inhibition constant (Ki*) indicates that the inhibition by Rev 5975 is
approximately five times more potent than that of enalaprilat[1].

Signaling Pathway of Angiotensin-Converting
Enzyme (ACE)

The following diagram illustrates the central role of ACE in the Renin-Angiotensin-Aldosterone
System (RAAS) and the mechanism of action for ACE inhibitors like Rev 5975.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Inhibition with Rev 5975]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1680561#measuring-ace-inhibition-with-rev-5975]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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